In this paper, we consider the following system: nt+u⋅∇n=Δn−∇⋅(nχ(c)∇c),ct+u⋅∇c=Δc−cn,ut+κ(u⋅∇)u=Δu+∇P+n∇Φ, in a smoothly bounded domain Ω⊂�2, with κ∈{0,1} and a given function χ(c)=1c� with �∈[0,1). It is proved that if κ=1 then for appropriately small initial data an associated no-flux/no-flux/Dirichlet initial-boundary value problem is globally solvable in the classical sense, and that if κ=0 then under a different but still suitable smallness restriction of the initial data, a corresponding initial-boundary value problem subject to no-flux/no-flux/Dirichlet boundary conditions admits a unique classical solution which is globally bounded and approaches a constant equilibria (n̄0,0,0) in L�(Ω)×W1,�(Ω)×L�(Ω) as t→�, with n̄0:=1|Ω|∫Ωn0.

We investigate the uniform reshuffling model for money exchanges: two agents picked uniformly at random redistribute their dollars between them. This stochastic dynamics is of mean-field type and eventually leads to a exponential distribution of wealth. To better understand this dynamics, we investigate its limit as the number of agents goes to infinity. We prove rigorously the so-called propagation of chaos which links the stochastic dynamics to a (limiting) nonlinear partial differential equation (PDE). This deterministic description, which is well-known in the literature, has a flavor of the classical Boltzmann equation arising from statistical mechanics of dilute gases. We prove its convergence toward its exponential equilibrium distribution in the sense of relative entropy.

Analysis of the speed of propagation in parabolic operators is frequently carried out considering the minimal speed at which its traveling waves (TWs) move. This value depends on the solution concept being considered. We analyze an extensive class of Fisher-type reaction–diffusion equations with flows in divergence form. We work with regular flows, which may not meet the standard elliptical conditions, but without other types of singularities. We show that the range of speeds at which classic TWs move is an interval unbounded to the right. Contrary to classic examples, the infimum may not be reached. When the flow is elliptic or over-elliptic, the minimum speed of propagation is achieved. The classic TW speed threshold is complemented by another value by analyzing an extension of the first-order boundary value problem to which the classic case is reduced. This singular minimum speed can be justified as a viscous limit of classic minimal speeds in elliptic or over-elliptic flows. We construct a singular profile for each speed between the minimum singular speed and the speeds at which classic TWs move. Under additional assumptions, the constructed profile can be justified as that of a TW of the starting equation in the framework of bounded variation functions. We also show that saturated fronts verifying the Rankine–Hugoniot condition can appear for strictly lower speeds even in the framework of bounded variation functions.

Finite element methods for electromagnetic problems modeled by Maxwell-type equations are highly sensitive to the conformity of approximation spaces, and non-conforming methods may cause loss of convergence. This fact leads to an essential obstacle for almost all the interface-unfitted mesh methods in the literature regarding the application to electromagnetic interface problems, as they are based on non-conforming spaces. In this work, a novel immersed virtual element method for solving a three-dimensional (3D) H(curl) interface problem is developed, and the motivation is to combine the conformity of virtual element spaces and robust approximation capabilities of immersed finite element spaces. The proposed method is able to achieve optimal convergence. To develop a systematic framework, the H1, H(curl) and H(div) interface problems and their corresponding problem-orientated immersed virtual element spaces are considered all together. In addition, the de Rham complex will be established based on which the Hiptmair–Xu (HX) preconditioner can be used to develop a fast solver for the H(curl) interface problem.

We develop a multigrid solver for the second biharmonic problem in the context of Isogeometric Analysis (IgA), where we also allow a zero-order term. In a previous paper, the authors have developed an analysis for the first biharmonic problem based on Hackbusch’s framework. This analysis can only be extended to the second biharmonic problem if one assumes uniform grids. In this paper, we prove a multigrid convergence estimate using Bramble’s framework for multigrid analysis without regularity assumptions. We show that the bound for the convergence rate is independent of the scaling of the zero-order term and the spline degree. It only depends linearly on the number of levels, thus logarithmically on the grid size. Numerical experiments are provided which illustrate the convergence theory and the efficiency of the proposed multigrid approaches.

We introduce a new consensus-based optimization (CBO) method where an interacting particle system is driven by jump-diffusion stochastic differential equations (SDEs). We study well-posedness of the particle system as well as of its mean-field limit. The major contributions of this paper are proofs of convergence of the interacting particle system towards the mean-field limit and convergence of a discretized particle system towards the continuous-time dynamics in the mean-square sense. We also prove convergence of the mean-field jump-diffusion SDEs towards global minimizer for a large class of objective functions. We demonstrate improved performance of the proposed CBO method over earlier CBO methods in numerical simulations on benchmark objective functions.

In this paper, we present a rigorous derivation of the isothermal Euler-alignment model with singular communication weights. We consider a hydrodynamic limit of a kinetic Fokker–Planck-alignment model, which is the nonlinear Fokker–Planck equation with the Cucker–Smale alignment force. Our analysis is based on the estimate of relative entropy between macroscopic quantities, together with careful analysis on the singular communication weights.

In this paper, we consider a coupled chemotaxis-fluid system that models self-organized collective behavior of oxytactic bacteria in a sessile drop. This model describes the biological chemotaxis phenomenon in the fluid environment and couples a convective chemotaxis system for the oxygen-consuming and oxytactic bacteria with the incompressible Navier–Stokes equations subject to a gravitational force, which is proportional to the relative surplus of the cell density compared to the water density.We develop a new positivity preserving and high-resolution method for the studied chemotaxis-fluid system. Our method is based on the diffuse-domain approach, which we use to derive a new chemotaxis-fluid diffuse-domain (cf-DD) model for simulating bioconvection in complex geometries. The drop domain is imbedded into a larger rectangular domain, and the original boundary is replaced by a diffuse interface with finite thickness. The original chemotaxis-fluid system is reformulated on the larger domain with additional source terms that approximate the boundary conditions on the physical interface. We show that the cf-DD model converges to the chemotaxis-fluid model asymptotically as the width of the diffuse interface shrinks to zero. We numerically solve the resulting cf-DD system by a second-order hybrid finite-volume finite-difference method and demonstrate the performance of the proposed approach on a number of numerical experiments that showcase several interesting chemotactic phenomena in sessile drops of different shapes, where the bacterial patterns depend on the droplet geometries.

We study fast and slow clustering dynamics of Cucker–Smale ensemble with internal phase dynamics via the Cucker–Smale–Kuramoto (in short, CSK) model. The CSK model describes the emergent dynamics of flocking particles with phase dynamics. It consists of the Cucker–Smale flocking model and the Kuramoto model, and their interplay is registered in the communication weight function between particles. We present a sufficient framework for mono-cluster flocking and complete synchronization in terms of system parameters and initial data. In particular, the mono-cluster flocking will emerge exponentially fast (fast dynamics). On the other hand, when initial spatial-velocity configuration is close to the bi-cluster flocking, we also provide a sufficient framework leading to convergence of bi-cluster flocking algebraically slow depending on the decay rate of the communication weight (slow flocking dynamics). We also provide several numerical examples and compare them with analytical results.

In this paper, we study a singular limit problem for a compressible one-velocity bifluid system. More precisely, we show that solutions of the Kapila system generated by initial data close to equilibrium are obtained in the pressure-relaxation limit from solutions of the Baer–Nunziato (BN) system. The convergence rate of this process is a consequence of our stability result. Besides the fact that the quasilinear part of the (BN) system cannot be written in conservative form, its natural associated entropy is only positive semi-definite such that it is not clear if the entropic variables can be used in the present case. Using an ad-hoc change of variables we obtain a reformulation of the (BN) system which couples, via low-order terms, an undamped mode and a non-symmetric partially dissipative hyperbolic system satisfying the Shizuta–Kawashima stability condition.